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Compound of Interest

Compound Name: Agatharesinol acetonide

Cat. No.: B566097 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides a comprehensive overview of Agatharesinol acetonide, a lignan

derivative with demonstrated anticancer properties. This document is intended for researchers,

scientists, and drug development professionals interested in the chemical properties,

experimental protocols, and potential mechanisms of action of this compound.

Chemical and Physical Properties
Agatharesinol acetonide, with the Chemical Abstracts Service (CAS) number 800389-33-7, is

a derivative of the natural product agatharesinol.[1][2][3] Key quantitative data for this

compound are summarized in the table below.
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Property Value Source

CAS Number 800389-33-7 [1][2][3]

Molecular Formula C₂₃H₂₈O₆

Molecular Weight 400.47 g/mol

Physical Description Powder [2]

Purity ≥98% [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, and Acetone.

[2]

Biological Activity
Agatharesinol acetonide has demonstrated notable anticancer activity against the A549 non-

small-cell lung cancer (NSCLC) cell line, exhibiting a half-maximal inhibitory concentration

(IC₅₀) of 27.1 μM.[2]

Experimental Protocols
While a specific, detailed protocol for the synthesis of Agatharesinol acetonide is not readily

available in the public domain, it is known to be a derivative of agatharesinol, which can be

isolated from natural sources such as Sequoia sempervirens (Coast Redwood).[2] The

structural elucidation of Agatharesinol acetonide has been achieved through high-resolution

mass spectrometry (HR-MS) and nuclear magnetic resonance (NMR) spectroscopy.

For researchers investigating the anticancer properties of Agatharesinol acetonide, the

following are generalized protocols for common in vitro assays using the A549 cell line.

Cell Viability and Cytotoxicity Assays (MTT and
CellTiter-Glo®)
A common method to assess the cytotoxic effects of a compound on cancer cells is the MTT

(3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay or the CellTiter-Glo®

Luminescent Cell Viability Assay.
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Workflow for Anticancer Activity Assessment:
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Compound Treatment
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Seed A549 cells in 96-well plates

Incubate for 24h

Treat cells with varying concentrations of Agatharesinol acetonide

Incubate for 24-72h

Add MTT or CellTiter-Glo® reagent

Incubate as per manufacturer's instructions

Measure absorbance or luminescence

Calculate cell viability and IC50 value
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Figure 1: A generalized workflow for determining the in vitro anticancer activity of

Agatharesinol acetonide on A549 cells.

Potential Signaling Pathways
While specific studies on the signaling pathways affected by Agatharesinol acetonide in A549

cells are not yet available, the PI3K/Akt and MAPK pathways are common targets for natural

product-derived anticancer compounds in non-small cell lung cancer. Further research is

warranted to elucidate the precise mechanism of action of Agatharesinol acetonide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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